Cas no 1247612-60-7 ((3-chlorophenyl)methyl(1H-imidazol-2-yl)methylamine)

• Product Name: (3-chlorophenyl)methyl(1H-imidazol-2-yl)methylamine
• CAS No: 1247612-60-7
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 5177538
• PubChem ID: 62538895
• Update Time: 2025-06-25

(3-chlorophenyl)methyl(1H-imidazol-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• [(3-Chlorophenyl)methyl](1H-imidazol-2-ylmethyl)amine
• [(3-chlorophenyl)methyl][(1H-imidazol-2-yl)methyl]amine
• n-((1h-Imidazol-2-yl)methyl)-1-(3-chlorophenyl)methanamine
• 1H-Imidazole-2-methanamine, N-[(3-chlorophenyl)methyl]-
• (3-chlorophenyl)methyl(1H-imidazol-2-yl)methylamine

• Inchi： 1S/C11H12ClN3/c12-10-3-1-2-9(6-10)7-13-8-11-14-4-5-15-11/h1-6,13H,7-8H2,(H,14,15)
• InChI Key： OUQFSESHEXHDEH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNCC1=NC=CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 1.6
• Topological Polar Surface Area: 40.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-chlorophenyl)methyl(1H-imidazol-2-yl)methylamine

Introduction to (3-chlorophenyl)methyl(1H-imidazol-2-yl)methylamine and Its Significance in Modern Chemical Research

The compound with the CAS number 1247612-60-7 is a fascinating molecule that has garnered attention in the field of chemical biology and pharmaceutical research. The molecular structure of (3-chlorophenyl)methyl(1H-imidazol-2-yl)methylamine presents a unique combination of functional groups that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, its properties, and its potential implications in contemporary scientific research.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific biological pathways. Among these, molecules that interact with imidazole-based scaffolds have shown promise due to their ability to modulate enzyme activity and receptor binding. The presence of the imidazole ring in (3-chlorophenyl)methyl(1H-imidazol-2-yl)methylamine not only contributes to its structural complexity but also enhances its potential as a pharmacological tool. The chlorophenyl moiety further extends its versatility by providing a site for further chemical modifications, enabling researchers to tailor its properties for specific applications.

The compound's significance is further underscored by its potential role in drug discovery. Imidazole derivatives have been extensively studied for their antimicrobial, antiviral, and anticancer properties. For instance, recent studies have highlighted the importance of imidazole-based compounds in inhibiting protein-protein interactions that are crucial for cancer cell proliferation. The structural features of (3-chlorophenyl)methyl(1H-imidazol-2-yl)methylamine make it a suitable candidate for such applications, as it can potentially disrupt key signaling pathways involved in tumor growth and metastasis.

Moreover, the compound's ability to cross the blood-brain barrier has opened up new avenues in neuropharmacology. Researchers are increasingly exploring imidazole derivatives as potential treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The (3-chlorophenyl)methyl group in the molecule may enhance its ability to penetrate the central nervous system, making it an attractive candidate for developing novel therapeutics that can target brain-specific diseases.

The synthesis of (3-chlorophenyl)methyl(1H-imidazol-2-yl)methylamine is another area of interest that has seen significant advancements. Modern synthetic techniques have enabled chemists to produce this compound with high purity and yield, facilitating its use in both academic research and industrial applications. The development of efficient synthetic routes has not only made the compound more accessible but also paved the way for exploring its derivatives, which could exhibit even more potent biological activities.

In addition to its pharmaceutical applications, (3-chlorophenyl)methyl(1H-imidazol-2-yl)methylamine has shown promise in materials science. The unique electronic properties of imidazole derivatives make them suitable candidates for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics. The chlorophenyl group can be used to tune the electronic characteristics of the molecule, making it possible to design materials with specific optoelectronic properties.

The environmental impact of using (3-chlorophenyl)methyl(1H-imidazol-2-yl)methylamine in research and industry is also an important consideration. Efforts are being made to develop sustainable synthetic methods that minimize waste and reduce environmental impact. Green chemistry principles are being applied to optimize the synthesis of this compound, ensuring that it can be produced responsibly while maintaining high standards of efficiency and purity.

Future research directions for (3-chlorophenyl)methyl(1H-imidazol-2-yl)methylamine include exploring its potential in drug repurposing. By re-examining existing drugs or drug candidates with similar structures, researchers may uncover new therapeutic uses for this compound. Additionally, computational methods such as molecular modeling and computer-assisted drug design are being employed to predict the biological activity of new analogs, which could accelerate the discovery process.

In conclusion, the compound with CAS number 1247612-60-7, specifically identified as (3-chlorophenyl)methyl(1H-imidazol-2-yl)methylamine, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile functional groups make it a valuable tool for developing novel therapeutics across various disease areas. As research continues to evolve, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.